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Compound of Interest

Compound Name: A-1155905

Cat. No.: B15584874 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety and logistical information for the proper disposal and

handling of A-1155905, a selective Bcl-XL inhibitor. Adherence to these procedures is critical to

ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
While A-1155905 is not classified as a hazardous substance, standard laboratory safety

protocols should be strictly followed.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling A-1155905.

Ventilation: Work in a well-ventilated area to minimize the potential for inhalation.

Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.[1]

Spill Management: In the event of a spill, absorb the material with an inert substance and

place it in a sealed container for disposal.
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Proper disposal of A-1155905 and its associated waste is crucial. The following step-by-step

procedures should be followed:

Waste Segregation and Containerization:

Original Containers: Whenever possible, leave A-1155905 in its original container.[1]

No Mixing: Do not mix A-1155905 waste with other chemical waste streams.[1]

Designated Waste Containers:

Solid Waste: Dispose of solid A-1155905, contaminated labware (e.g., pipette tips, tubes),

and contaminated PPE in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing A-1155905 in a separate, leak-proof, and

clearly labeled hazardous waste container.

Sharps: Dispose of any sharps contaminated with A-1155905 in a dedicated hazardous

chemical waste sharps container.

Disposal Protocol:

Consult Institutional Guidelines: Always adhere to your institution's specific Environmental

Health and Safety (EHS) guidelines for chemical waste disposal.[2]

Labeling: Ensure all waste containers are accurately labeled with the contents, including the

full chemical name "A-1155905" and any associated hazards.

Storage: Store waste containers in a designated satellite accumulation area (SAA) as per

your laboratory's protocol.[2]

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

EHS department or a licensed hazardous waste contractor.[2]
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Property Value Reference

Melting Point 153 - 155 °C (307 - 311 °F) [1]

Physical Appearance
White to light yellow powder or

powder with lumps
[1]

Chemical Stability
Stable under standard ambient

conditions
[1]

Experimental Protocol: In Vitro Cell Viability Assay
This protocol outlines a common method for assessing the effect of A-1155905 on the viability

of cancer cell lines.

Methodology:

Cell Seeding: Plate cancer cells (e.g., MOLT-4) in a 96-well plate at a predetermined density

and allow them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of A-1155905 for a specified

duration (e.g., 48 hours). Include a vehicle control (e.g., DMSO).

Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well according to

the manufacturer's instructions.

Data Acquisition: Measure the luminescence or absorbance using a plate reader.

Data Analysis: Normalize the results to the vehicle control and calculate the IC50 value (the

concentration at which 50% of cell viability is inhibited) using non-linear regression analysis.

Signaling Pathway and Experimental Workflow
A-1155905 is a potent and selective inhibitor of the anti-apoptotic protein Bcl-XL.

Overexpression of Bcl-XL is a survival mechanism for many cancer cells.

Mechanism of Action:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/sds/sial/09935
https://www.sigmaaldrich.com/US/en/sds/sial/09935
https://www.sigmaaldrich.com/US/en/sds/sial/09935
https://www.benchchem.com/product/b15584874?utm_src=pdf-body
https://www.benchchem.com/product/b15584874?utm_src=pdf-body
https://www.benchchem.com/product/b15584874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A-1155905 binds to the BH3-binding groove of Bcl-XL, preventing it from sequestering pro-

apoptotic proteins like BIM. This frees BIM to activate BAX and BAK, leading to mitochondrial

outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase

activation, ultimately resulting in apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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